Cas no 1803739-64-1 (2-Iodo-4-(trifluoromethyl)-6-(trifluoromethylthio)pyridine)

• Product Name: 2-Iodo-4-(trifluoromethyl)-6-(trifluoromethylthio)pyridine
• CAS No: 1803739-64-1
• MF: C₇H₂F₆INS
• MW: 373.057373523712
• CID: 4802026
• Update Time: 2025-06-14

2-Iodo-4-(trifluoromethyl)-6-(trifluoromethylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-(trifluoromethyl)-6-(trifluoromethylthio)pyridine

• Inchi： 1S/C7H2F6INS/c8-6(9,10)3-1-4(14)15-5(2-3)16-7(11,12)13/h1-2H
• InChI Key： ZNBVOFVBIYTOGG-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)(F)F)=CC(=N1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 4.5
• Topological Polar Surface Area: 38.2

Additional information on 2-Iodo-4-(trifluoromethyl)-6-(trifluoromethylthio)pyridine

Research Briefing on 2-Iodo-4-(trifluoromethyl)-6-(trifluoromethylthio)pyridine (CAS: 1803739-64-1)

In recent years, the compound 2-Iodo-4-(trifluoromethyl)-6-(trifluoromethylthio)pyridine (CAS: 1803739-64-1) has garnered significant attention in the chemical biology and pharmaceutical research communities. This heterocyclic compound, characterized by its unique trifluoromethyl and trifluoromethylthio substituents, has demonstrated promising applications in medicinal chemistry, particularly in the development of novel agrochemicals and pharmaceuticals. The presence of iodine at the 2-position further enhances its utility as a versatile intermediate for cross-coupling reactions, enabling the synthesis of more complex molecular architectures.

A recent study published in the Journal of Medicinal Chemistry explored the potential of 2-Iodo-4-(trifluoromethyl)-6-(trifluoromethylthio)pyridine as a key building block for the synthesis of kinase inhibitors. Researchers utilized this compound in a series of Suzuki-Miyaura cross-coupling reactions to generate a library of pyridine derivatives. The resulting compounds were evaluated for their inhibitory activity against a panel of kinases implicated in cancer progression. Preliminary results indicated that several derivatives exhibited nanomolar potency against specific kinase targets, highlighting the compound's potential in drug discovery.

Another significant application of 2-Iodo-4-(trifluoromethyl)-6-(trifluoromethylthio)pyridine was reported in a recent patent application by a leading agrochemical company. The patent describes the use of this compound as a precursor for the synthesis of novel pesticides with enhanced efficacy against resistant insect populations. The trifluoromethylthio group, in particular, was found to improve the compound's bioavailability and stability under field conditions, making it a valuable asset in the development of next-generation crop protection agents.

From a synthetic chemistry perspective, the compound's reactivity has been the subject of several mechanistic studies. A 2023 publication in Organic Letters detailed the compound's behavior under various palladium-catalyzed conditions, revealing insights into the influence of the trifluoromethylthio group on reaction kinetics and selectivity. These findings are expected to facilitate the design of more efficient synthetic routes for related pyridine derivatives.

Looking ahead, researchers are particularly interested in exploring the biological activities of 2-Iodo-4-(trifluoromethyl)-6-(trifluoromethylthio)pyridine beyond its current applications. Computational studies suggest that the compound's unique electronic properties may make it suitable for targeting protein-protein interactions, opening new avenues in drug discovery. Furthermore, its potential in materials science, particularly in the development of organic electronic materials, is currently under investigation by several research groups.

In conclusion, 2-Iodo-4-(trifluoromethyl)-6-(trifluoromethylthio)pyridine (CAS: 1803739-64-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from medicinal chemistry to agrochemical development, with ongoing research continuing to uncover new potential uses. As synthetic methodologies advance and our understanding of its biological activities deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic and agricultural solutions.